3-(benzenesulfonyl)-N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)propanamide
• InChI: InChI=1S/C19H20N2O4S2/c1-3-21-18-15(25-2)10-7-11-16(18)26-19(21)20-17(22)12-13-27(23,24)14-8-5-4-6-9-14/h4-11H,3,12-13H2,1-2H3
• InChI Key: JDKKZIXDUXZNRM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)CCS(=O)(=O)C3=CC=CC=C3)OC
• Molecular Formula: C19H20N2O4S2
• Molecular Weight: 404.5 g/mol

Description

3-(benzenesulfonyl)-N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)propanamide is a compound that has been extensively studied for its potential use in scientific research. It is a member of the benzothiazole family of compounds, which have been found to have a wide range of biological activities.

Scientific Research Applications

Photodynamic Therapy Application

The compound's relatives have been explored for their photophysical and photochemical properties, highlighting their potential in photodynamic therapy (PDT) for cancer treatment. A study on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, similar in structure to the compound , has shown promising results as Type II photosensitizers. These derivatives exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable for PDT applications (Pişkin, Canpolat, & Öztürk, 2020).

Antitumor Activity

Derivatives of benzenesulfonamide have shown notable in vitro antitumor activities. Specifically, novel series of 2-benzylthio-4-chlorobenzenesulfonamide derivatives have demonstrated remarkable activity and selectivity toward certain cancer cell lines, including non-small cell lung cancer and melanoma, indicating the potential of benzenesulfonamide derivatives in cancer therapy (Sławiński & Brzozowski, 2006).

Antidiabetic Activity

The antidiabetic potential of N-(6-substituted-1,3-benzothiazol-2-yl)benzenesulfonamide derivatives has been investigated, showing significant lowering of plasma glucose levels in a non-insulin-dependent diabetes mellitus rat model. This indicates that similar compounds may have therapeutic potential in managing diabetes by inhibiting 11beta-hydroxysteroid dehydrogenase type 1 (Moreno-Díaz et al., 2008).

Environmental Presence and Effects

Studies on benzenesulfonamides have also focused on their occurrence in the environment due to their wide use in industry and as emerging organic pollutants. Analytical methods have been developed for their determination in various environmental matrices, emphasizing the need to understand their distribution, behavior, and potential effects on ecosystems (Herrero et al., 2014).

Photochemical Decomposition

Research into the photochemical decomposition of benzenesulfonamide derivatives, such as sulfamethoxazole, reveals their photolability and the formation of various photoproducts. This has implications for the environmental fate of these compounds and their removal or transformation within water treatment processes (Zhou & Moore, 1994).